Cas no 1194374-32-7 (3'-Methanesulfonyl-biphenyl-3-carboxylic Acid)

• Product Name: 3'-Methanesulfonyl-biphenyl-3-carboxylic Acid
• CAS No: 1194374-32-7
• MF: C₁₄H₁₂O₄S
• MW: 276.307682991028
• MDL: MFCD11840323
• CID: 857553
• PubChem ID: 53216614
• Update Time: 2025-05-23

3'-Methanesulfonyl-biphenyl-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3'-(Methylsulfonyl)-[1,1'-biphenyl]-3-carboxylic acid
• 3-(Methylsulfonyl)biphenyl-3-carboxylic acid
• 3'-Methanesulfonyl-biphenyl-3-carboxylic acid
• 3'-(METHYLSULFONYL)BIPHENYL-3-CARBOXYLIC ACID
• ACMC-20aiws
• AG-L-20676
• AK142370
• ANW-75434
• CTK4B1288
• MolPort-015-143-153
• SureCN4252833
• [1,1'-Biphenyl]-3-carboxylic acid, 3'-(methylsulfonyl)-
• 3'-(Methanesulfonyl)[1,1'-biphenyl]-3-carboxylic acid
• 3-(3-methylsulfonylphenyl)benzoic acid
• CS-0208492
• AKOS015852521
• MFCD11840323
• SCHEMBL4252833
• 3'-(Methylsulfonyl)-[1,1'-biphenyl]-3-carboxylicacid
• 1194374-32-7
• DTXSID00681772
• CHEMBL4159633
• VM7
• 3''-(Methylsulfonyl)biphenyl-3-carboxylic Acid
• BS-19502
• 3'-Methanesulfonyl-biphenyl-3-carboxylic Acid

• MDL： MFCD11840323
• Inchi： 1S/C14H12O4S/c1-19(17,18)13-7-3-5-11(9-13)10-4-2-6-12(8-10)14(15)16/h2-9H,1H3,(H,15,16)
• InChI Key： CRFKLEDBWMGUED-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C=1)C1C=CC=C(C(=O)O)C=1)(=O)=O

Computed Properties

• Exact Mass: 276.04563003g/mol
• Monoisotopic Mass: 276.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 564.1±50.0 °C at 760 mmHg
• Flash Point: 295.0±30.1 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

3'-Methanesulfonyl-biphenyl-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3'-Methanesulfonyl-biphenyl-3-carboxylic Acid

3'-Methanesulfonyl-biphenyl-3-carboxylic Acid: A Comprehensive Overview

The compound 3'-Methanesulfonyl-biphenyl-3-carboxylic Acid (CAS No. 1194374-32-7) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of biphenyl derivatives, which are known for their unique electronic properties and structural versatility. The presence of the methanesulfonyl group and the carboxylic acid functional group imparts distinct chemical reactivity and biological activity to the molecule, making it a subject of intense research interest.

Recent studies have highlighted the potential of biphenyl derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The methanesulfonyl group in this compound acts as an electron-withdrawing substituent, which enhances the molecule's ability to interact with biological targets. This property has been leveraged in designing novel drugs for treating various diseases, including cancer and inflammatory disorders.

One of the most notable advancements in the research of 3'-Methanesulfonyl-biphenyl-3-carboxylic Acid is its role in enhancing the bioavailability of pharmaceutical compounds. Researchers have found that the carboxylic acid group can be modified to form esters or amides, which improve the solubility and absorption profiles of drugs. This has led to its use as a key intermediate in the synthesis of bioactive molecules with improved pharmacokinetic properties.

In addition to its pharmaceutical applications, biphenyl derivatives like this compound are also being explored for their potential in agrochemicals. The methanesulfonyl group has been shown to enhance the stability and efficacy of pesticides, making them more effective against a wide range of pests while reducing environmental impact. This dual functionality underscores the importance of understanding the structural and electronic properties of such compounds.

The synthesis of 3'-Methanesulfonyl-biphenyl-3-carboxylic Acid involves a series of carefully controlled reactions, including Suzuki coupling and Friedel-Crafts acylation. These methods allow for precise control over the placement of functional groups, ensuring that the final product meets stringent purity and quality standards. Recent advancements in catalytic chemistry have further optimized these synthesis pathways, reducing production costs and improving scalability.

From a materials science perspective, this compound exhibits interesting electronic properties that make it a candidate for use in organic electronics. The biphenyl backbone provides excellent π-conjugation, while the methanesulfonyl group introduces additional functionality that can be tailored for specific applications. Researchers are actively exploring its potential in organic light-emitting diodes (OLEDs) and flexible electronics.

In conclusion, 3'-Methanesulfonyl-biphenyl-3-carboxylic Acid is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery, agrochemical development, and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern science and technology.